Cas no 53111-20-9 (Diphenyl(o-methoxyphenyl)phosphine)

• Product Name: Diphenyl(o-methoxyphenyl)phosphine
• CAS No: 53111-20-9
• MF: C₁₉H₁₇OP
• MW: 292.311445951462
• CID: 937958
• PubChem ID: 24857299
• Update Time: 2025-10-29

Diphenyl(o-methoxyphenyl)phosphine Chemical and Physical Properties

Names and Identifiers

• p-anisyldiphenylphosphine
• (2-methoxyphenyl)-diphenylphosphane
• DIPHENYL(2-METHOXYPHENYL)PHOSPHINE
• 2-diphenylphosphanyl-1-methoxybenzene
• 2-Methoxyphenyldiphenylphosphine
• Ph2PC6H4-2-OCH3
• (2-Methoxyphenyl)diphenylphosphine
• (o-Methoxyphenyl)diphenylphosphine
• 2-(Diphenylphosphino)anisole
• Diphenyl(o-anisyl)phosphine
• Diphenyl(o-methoxyphenyl)phosphine
• Diphenyl-2-methoxyphenylphosphine
• o-Anisyldiphenylphosphine
• AS-62050
• (2-methoxyphenyl)-diphenylphosphine
• NS00002254
• Phosphine, (2-methoxyphenyl)diphenyl-
• 53111-20-9
• CS-W013987
• Diphenyl(2-methoxyphenyl)phosphine, 98%
• J-500837
• (2-methoxyphenyl)-diphenyl-phosphane
• (2-Methoxy-phenyl)diphenyl-phosphine
• A829403
• SCHEMBL56425
• AKOS024386549
• DTXSID60345287
• GBXNVYBGIFEOEM-UHFFFAOYSA-N
• (2-Methoxyphenyl)diphenylphosphane
• MFCD00008361
• DB-052260
• D97454

• MDL： MFCD00008361
• Inchi： 1S/C19H17OP/c1-20-18-14-8-9-15-19(18)21(16-10-4-2-5-11-16)17-12-6-3-7-13-17/h2-15H,1H3
• InChI Key： GBXNVYBGIFEOEM-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 292.10200
• Monoisotopic Mass: 292.101702159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 124-126 °C (lit.)
• Boiling Point: 401.4±28.0 °C at 760 mmHg
• Flash Point: 243.1±24.3 °C
• PSA: 22.82000
• LogP: 3.45340
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Diphenyl(o-methoxyphenyl)phosphine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Diphenyl(o-methoxyphenyl)phosphine

Comprehensive Overview of Diphenyl(o-methoxyphenyl)phosphine (CAS No. 53111-20-9)

Diphenyl(o-methoxyphenyl)phosphine (CAS No. 53111-20-9) is a specialized organophosphorus compound widely utilized in organic synthesis and catalysis. Its unique structure, featuring a phosphine core with diphenyl and o-methoxyphenyl substituents, makes it a valuable ligand in transition-metal-catalyzed reactions. Researchers and industries favor this compound for its ability to enhance reaction selectivity and yield, particularly in cross-coupling reactions like Suzuki-Miyaura and Heck reactions.

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From a structural perspective, the methoxy group in Diphenyl(o-methoxyphenyl)phosphine introduces electronic and steric effects that modulate metal-ligand interactions. This property is critical for tuning catalytic activity, a topic frequently explored in academic forums and patent filings. SEO-optimized queries such as "how to choose phosphine ligands" or "ortho-methoxy phosphine uses" reflect user curiosity about these nuances.

In addition to catalysis, 53111-20-9 finds niche applications in polymer chemistry and agrochemical research. Its stability under diverse conditions makes it suitable for high-temperature reactions, a feature often highlighted in technical datasheets. Manufacturers and suppliers catering to queries like "buy Diphenyl(o-methoxyphenyl)phosphine" or "CAS 53111-20-9 price" should emphasize these practical advantages.

Quality control and handling protocols for Diphenyl(o-methoxyphenyl)phosphine are also trending topics. Analytical techniques like HPLC and NMR are essential for verifying purity, especially for users searching for "phosphine ligand characterization." Proper storage recommendations—such as inert atmospheres and moisture-free environments—are equally vital to address common user concerns.

Looking ahead, innovations in catalyst design and renewable energy applications may further elevate the prominence of CAS No. 53111-20-9. Its compatibility with emerging technologies, such as photoredox catalysis, positions it as a compound of enduring scientific and industrial interest.